Cas no 122637-39-2 (6-Acetylpicolinic acid)

• Product Name: 6-Acetylpicolinic acid
• CAS No: 122637-39-2
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD09800364
• CID: 134945
• PubChem ID: 15206504
• Update Time: 2025-05-26

6-Acetylpicolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Acetylpicolinic acid
• 6-Acetylpyridine-2-carboxylic acid
• 6-Acetyl-2-pyridinecarboxylic acid
• 2-Acetylpyridin-6-carbonsaeure
• 2-Pyridinecarboxylicacid,6-acetyl
• 6-acetylpyridin-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 6-acetyl-
• 2-Pyridinecarboxylic acid, 6-acetyl- (9CI)
• 6-acetyl-pyridine-2-carboxylic acid
• SCHEMBL6428673
• SMFINMWLJMPOES-UHFFFAOYSA-N
• DTXSID10569996
• W-205150
• MFCD09800364
• A804934
• 122637-39-2
• AC-9101
• FT-0681719
• AKOS005073460
• 6-Acetylpyridine-2-carboxylicacid
• CS-M0926
• MD-0741

• MDL： MFCD09800364
• Inchi： 1S/C8H7NO3/c1-5(10)6-3-2-4-7(9-6)8(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： SMFINMWLJMPOES-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=C(C(=O)O)N=1

Computed Properties

• Exact Mass: 165.04300
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.303
• Melting Point: 137 °C
• Boiling Point: 360.4°C at 760 mmHg
• Flash Point: 171.8°C
• Refractive Index: 1.565
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 67.26000
• LogP: 0.98240

6-Acetylpicolinic acid Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Acetylpicolinic acid

6-Acetylpicolinic Acid (CAS No. 122637-39-2): An Overview of Its Properties, Applications, and Recent Research

6-Acetylpicolinic acid (CAS No. 122637-39-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 6-acetylpyridine-2-carboxylic acid, is a derivative of picolinic acid, which is a naturally occurring compound found in various biological systems. The unique structure and properties of 6-acetylpicolinic acid make it a valuable molecule for a wide range of applications, from analytical chemistry to drug development.

The molecular formula of 6-acetylpicolinic acid is C₈H₇NO₃, and its molecular weight is approximately 165.14 g/mol. The compound features a pyridine ring with an acetyl group attached to the 6-position and a carboxylic acid group at the 2-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it suitable for various chemical reactions and biological studies.

In terms of physical properties, 6-acetylpicolinic acid is a white crystalline solid that is soluble in water and polar organic solvents such as methanol and ethanol. Its solubility characteristics make it easy to handle and use in laboratory settings. The compound also exhibits good thermal stability, which is advantageous for storage and transportation.

The chemical reactivity of 6-acetylpicolinic acid is another key aspect that has been extensively studied. The presence of the carboxylic acid group allows for various reactions such as esterification, amidation, and metal complex formation. The acetyl group can undergo hydrolysis under certain conditions, leading to the formation of picolinic acid. These reactions are crucial for the synthesis of more complex molecules and derivatives.

In the realm of biochemistry, 6-acetylpicolinic acid has shown potential as a ligand for metal ions due to its ability to form stable complexes. This property has been explored in the development of metal chelators for various applications, including the treatment of metal toxicity and the enhancement of metal ion detection in analytical methods. Recent studies have also highlighted its role in modulating enzyme activity and cellular processes.

In pharmaceutical research, 6-acetylpicolinic acid has been investigated for its potential therapeutic applications. One area of interest is its anti-inflammatory properties. Studies have shown that 6-acetylpicolinic acid can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Another area where 6-acetylpicolinic acid has shown promise is in neuroprotection. Research has indicated that this compound can protect neurons from oxidative stress and prevent neurodegeneration. These findings have led to investigations into its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of 6-acetylpicolinic acid has also been evaluated in several studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical trials. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, 6-acetylpicolinic acid (CAS No. 122637-39-2) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure and properties make it an important molecule for various scientific endeavors. Ongoing research continues to uncover new possibilities for its use in drug development and other advanced applications.